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Compound of Interest

Compound Name: Antiparasitic agent-10

Cat. No.: B12396767

A comprehensive review of scientific literature reveals that "Antiparasitic agent-10" does not
refer to a specific, identifiable chemical compound. Instead, the term appears to be a
placeholder or a general citation within broader studies on classes of compounds with
antiparasitic activity, primarily benzoxazinone and thiazole derivatives. This ambiguity makes it
impossible to provide a detailed technical guide on its specific physicochemical properties and
solubility as the foundational information—a defined chemical structure—is absent.

The term "antiparasitic agent 10" is mentioned in research concerning 2H-1,4-benzoxazin-
3(4H)-ones and their derivatives.[1][2] However, these papers do not provide a specific
chemical name or structure for this agent, instead using the term as a reference within a larger
discussion of biologically active compounds. Similarly, studies on thiazole derivatives have
cited "Nitazoxanide as Antiparasitic Agent10".[3][4][5] In this context, it is highly probable that
"10" is a citation number pointing to literature on Nitazoxanide, a known antiparasitic drug,
rather than being part of the compound's name.

Without a concrete chemical identity for "Antiparasitic agent-10," key physicochemical data
such as molecular weight, pKa, logP, and solubility profiles in various solvents cannot be
determined or presented. Consequently, the development of experimental protocols for
determining these properties and the creation of diagrams for signaling pathways or
experimental workflows are not feasible.

Researchers, scientists, and drug development professionals seeking information on novel
antiparasitic agents are encouraged to focus on specifically named and structurally defined
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compounds within the benzoxazinone and thiazole classes. In-depth analysis of the
physicochemical properties and solubility of well-characterized compounds from these families
will provide a more reliable foundation for further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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